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Compound of Interest

Compound Name: Sanggenol P

Cat. No.: B1170215 Get Quote

This document provides comprehensive guidance on the safe and proper disposal of

Sanggenol P, a flavonoid compound isolated from the root barks of Morus alba L.[1]. The

information is intended for researchers, scientists, and drug development professionals to

ensure safe laboratory practices and environmental protection.

Disclaimer: A specific Safety Data Sheet (SDS) for Sanggenol P is not readily available in the

public domain. The following procedures are based on the known chemical properties of

Sanggenol P, data from related flavonoid compounds, and general best practices for

hazardous chemical waste disposal. Always consult your institution's Environmental Health and

Safety (EHS) department for specific disposal protocols and local regulations.

I. Chemical and Physical Properties of Sanggenol P
Understanding the properties of Sanggenol P is the first step toward safe handling and

disposal. While comprehensive data is limited, the available information is summarized below.
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Property Value Source

Chemical Formula C₃₀H₃₆O₆ Biosynth[2]

Molecular Weight 492.6 g/mol Biosynth[2]

Appearance
Not specified (likely a solid

powder)
-

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

ChemFaces[1]

Storage

Store at 2-8°C for up to 24

months. For solutions in

solvent, store as aliquots in

tightly sealed vials at -20°C for

up to two weeks.

ChemFaces[1]

II. Hazard Identification and Safety Precautions
While specific toxicity data for Sanggenol P is unavailable, related compounds and its

chemical class (isoprenylated flavonoid, a type of phenol) suggest that it should be handled as

a hazardous substance. The Safety Data Sheet for the related compound Sanggenol L

indicates it is harmful if swallowed and very toxic to aquatic life with long-lasting effects[3].

Therefore, it is prudent to assume Sanggenol P may have similar properties.

Potential Hazards:

Human Health: May be harmful if swallowed, inhaled, or absorbed through the skin. May

cause irritation to the skin, eyes, and respiratory tract.

Environmental Hazards: As a flavonoid, it may be toxic to aquatic organisms. Avoid release

into the environment[3].

Required Personal Protective Equipment (PPE):

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile gloves).
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Eye Protection: Use safety glasses with side-shields or chemical goggles.

Skin and Body Protection: Wear a lab coat. Ensure skin is not exposed.

Respiratory Protection: Use a fume hood when handling the solid compound or preparing

solutions to avoid inhalation of dust or aerosols.

III. Step-by-Step Disposal Protocol for Sanggenol P
The disposal of Sanggenol P and its contaminated materials must be handled as hazardous

chemical waste. Do not dispose of Sanggenol P down the drain or in regular trash.

Step 1: Waste Segregation and Collection

Solid Waste: Collect pure Sanggenol P, contaminated personal protective equipment

(gloves, etc.), and lab materials (weighing boats, pipette tips, tubes) in a dedicated, properly

labeled hazardous waste container.

The container must be made of a compatible material (e.g., a puncture-proof, sealable

plastic container)[4].

It should be clearly labeled as "Hazardous Waste" and list "Sanggenol P" as a

component[5].

Liquid Waste: Collect solutions of Sanggenol P in a dedicated, leak-proof, and sealed

hazardous waste container.

The container must be compatible with the solvents used (e.g., a glass or solvent-resistant

plastic bottle with a screw cap)[5].

Label the container with "Hazardous Waste" and list all chemical components, including

solvents and their approximate concentrations (e.g., "Sanggenol P in DMSO, <1%")[5].

Step 2: Waste Container Management

Keep waste containers securely closed when not in use[4].
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Store the waste containers in a designated satellite accumulation area within the laboratory,

such as a fume hood or a secondary containment bin.

Do not mix Sanggenol P waste with other incompatible waste streams.

Step 3: Requesting Waste Pickup

When the waste container is nearly full (approximately 90%), arrange for its disposal through

your institution's Environmental Health and Safety (EHS) department.

Follow your institution's specific procedures for requesting a hazardous waste pickup, which

typically involves submitting an online form or contacting the EHS office directly[5].

Ensure all labeling is complete and accurate before the scheduled pickup.

Step 4: Handling Spills

In case of a small spill, wear appropriate PPE, absorb the spill with an inert material (e.g.,

vermiculite, sand, or a chemical absorbent pad), and collect the material in the designated

hazardous waste container.

For larger spills, evacuate the area and contact your institution's EHS or emergency

response team immediately.

IV. Experimental Workflow and Disposal Decision
Diagram
The following diagram illustrates the logical workflow for the proper handling and disposal of

Sanggenol P in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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